6,6-dimethyl-2-(methylsulfanyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one

• IUPAC Name: 6,6-dimethyl-2-methylsulfanyl-5,7-dihydro-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C12H14N4OS/c1-12(2)4-8-7(9(17)5-12)6-16-10(13-8)14-11(15-16)18-3/h6H,4-5H2,1-3H3
• InChI Key: SQWYCSZNEIDEBV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=NC3=NC(=NN3C=C2C(=O)C1)SC)C
• Molecular Formula: C12H14N4OS
• Molecular Weight: 262.33 g/mol

Description

This heterocyclic compound belongs to the triazoloquinazolinone family, characterized by a fused triazole and quinazoline core. The structure features a 6,6-dimethyl group, a methylsulfanyl substituent at position 2, and a partially saturated bicyclic system.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,6-dimethyl-2-(methylsulfanyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one typically involves multiple steps, starting from readily available precursors. One common method involves the cyclization of appropriate intermediates under controlled conditions. For instance, the reaction may involve the use of hydrazine derivatives and quinazoline precursors, followed by cyclization in the presence of suitable catalysts and solvents .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to ensure high yield and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

6,6-dimethyl-2-(methylsulfanyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The triazole ring can be reduced under specific conditions to yield dihydro derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the methylsulfanyl group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like alkyl halides for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methylsulfanyl group can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups at the sulfur atom .

Scientific Research Applications

6,6-dimethyl-2-(methylsulfanyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of advanced materials and as a precursor for the synthesis of other valuable compounds

Mechanism of Action

The mechanism of action of 6,6-dimethyl-2-(methylsulfanyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one involves its interaction with specific molecular targets. The triazole and quinazoline moieties can interact with enzymes and receptors, modulating their activity. The methylsulfanyl group may also play a role in enhancing the compound’s binding affinity and selectivity .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Key structural analogs differ in substituents at positions 2, 6, and 9, which influence physicochemical and biological properties.

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Features	Reference
Target Compound	2-(Methylsulfanyl), 6,6-dimethyl	C₁₄H₁₆N₄OS	296.37	Methylsulfanyl enhances electrophilicity
9-(4-Hydroxyphenyl)-6,6-dimethyl derivative	9-(4-Hydroxyphenyl)	C₁₈H₁₈N₄O₂	338.36	Hydroxyl group improves solubility
6-(4-Methylphenyl)-2-(methylsulfanyl)	6-(4-Methylphenyl)	C₁₇H₁₆N₄OS	324.40	Aromatic bulk may affect binding
6-(3-Chlorophenyl)-2-methyl derivative	6-(3-Chlorophenyl), 2-methyl	C₁₆H₁₃ClN₄O	312.76	Chlorine enhances bioactivity

Key Observations :

• Methylsulfanyl vs. Methyl Groups : The methylsulfanyl group in the target compound may increase reactivity compared to methyl-substituted analogs (e.g., 6-(3-chlorophenyl)-2-methyl derivative) due to sulfur’s electron-withdrawing nature .
• Aromatic Substituents : Compounds with 4-hydroxyphenyl or chlorophenyl groups exhibit altered solubility and bioactivity profiles, likely due to hydrogen bonding or hydrophobic interactions .

Key Observations :

• Catalyst Recyclability : The NGPU catalyst in allows six reuses without yield loss, outperforming sulfamic acid or GAP-based methods in sustainability .
• Reaction Time : Copper-based catalysts (e.g., Cu@HAP@KIT-6) achieve high yields but require longer times compared to NGPU .

Pharmacological and Physicochemical Properties

Limited pharmacological data are available for the target compound, but inferences can be drawn from analogs:

• Antifungal Activity: Triazoloquinazolinones with aryl substituents (e.g., 3-chlorophenyl) show moderate antifungal activity, suggesting the target compound’s methylsulfanyl group may enhance this property .
• Thermal Stability : Derivatives like 9-(2-chlorophenyl)-6,6-dimethyl analogs exhibit high melting points (>300°C), indicating robust thermal stability .
• Solubility : Hydroxyphenyl-substituted derivatives demonstrate improved aqueous solubility compared to methylsulfanyl or chlorophenyl analogs .